molecular formula C16H13BrN2OS B6225783 4-(4-methoxyphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaene hydrobromide CAS No. 352200-18-1

4-(4-methoxyphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaene hydrobromide

Cat. No. B6225783
CAS RN: 352200-18-1
M. Wt: 361.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-(4-methoxyphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaene hydrobromide is a useful research compound. Its molecular formula is C16H13BrN2OS and its molecular weight is 361.3. The purity is usually 95.
BenchChem offers high-quality 4-(4-methoxyphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaene hydrobromide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-methoxyphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaene hydrobromide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(4-methoxyphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaene hydrobromide' involves the synthesis of the tricyclic core structure followed by the introduction of the methoxyphenyl and thia substituents. The final step involves the formation of the hydrobromide salt.", "Starting Materials": [ "2,5-dimethoxyaniline", "2,3-dichloro-5,6-dicyano-1,4-benzoquinone", "thiophene", "4-methoxyphenylmagnesium bromide", "hydrobromic acid" ], "Reaction": [ "Step 1: Synthesis of the tricyclic core structure by reacting 2,5-dimethoxyaniline with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of a Lewis acid catalyst.", "Step 2: Introduction of the thia substituent by reacting the tricyclic core structure with thiophene in the presence of a base catalyst.", "Step 3: Introduction of the methoxyphenyl substituent by reacting 4-methoxyphenylmagnesium bromide with the tricyclic core structure in the presence of a copper catalyst.", "Step 4: Formation of the hydrobromide salt by reacting the final product with hydrobromic acid." ] }

CAS RN

352200-18-1

Product Name

4-(4-methoxyphenyl)-7-thia-2,5-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),3,5,8,10-pentaene hydrobromide

Molecular Formula

C16H13BrN2OS

Molecular Weight

361.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.